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Efficacy of Panobinostat in Clinical Trials

Median Median

Cancer Type | Setting Regimen PES 0S Key Findings Source
Relapsed/Refractory PANO + 12.0 40.3 PFS significantly PANORAMA
Multiple Myeloma (>2 BTZ + months months improved vs. placebo 1 Trial [1] [2]
prior lines) DEX [1][2] [1] (8.1 months); OS
benefit was modest
and not statistically
significant [1].
Relapsed/Refractory PANO + 125 - Nearly tripled the PANORAMA
Multiple Myeloma BTZ + months rate of 1 Subgroup
DEX [3] complete/near [3]
complete response
(22% vs 8%) in
heavily pre-treated
subgroup [3].
Newly Diagnhosed PANO 23.0 Not 48% of patients Phase Il Trial
Multiple Myeloma (single months Reached improved their depth [4]
agent) [4] [4] of response post-
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Cancer Type | Settin Regimen Key Findings Source
yp g 9 PES oS y 9
(Post-ASCT transplant. 3-year OS
consolidation) rate was 91.6% [4].
Low-Grade PANO 9.9 47.3 No objective Phase Il Trial
Neuroendocrine (single months months responses, but a [5]
Tumors agent) [5] [5] 100% stable disease

rate. Suggests PFS is
more relevant than
ORR for low-grade
NETSs [5].

Common Experimental Protocols

The data in the table above were generated using standardized clinical trial methodologies:

¢ Study Design: Most phase I/l trials were randomized, double-blind, and placebo-controlled
(e.g., PANORAMA 1) [1] [2]. Phase | trials often use a 3 + 3 dose-escalation design to establish
safety and the Maximum Tolerated Dose (MTD) [3] [6].
e Dosing Schedule:
o Panobinostat: Commonly administered orally at 20 mg or 10 mg, three times per week on
alternating weeks in a 21-day cycle [1] [3] [6].
o Combination Agents: Bortezomib is typically given subcutaneously or intravenously (1.3
mg/m2), lenalidomide orally (e.g., 15-25 mg), and dexamethasone orally (20 mg) [1] [3] [6].
e Endpoint Assessment:
o Efficacy: PFS and OS are key secondary endpoints. Response rates (ORR, CBR) are
assessed using established international criteria (e.g., IMWG criteria for myeloma, RECIST for
solid tumors) [5] [4] [3].
o Safety: Adverse events are monitored continuously and graded using the Common
Terminology Criteria for Adverse Events (CTCAE) [3] [7].

Mechanism of Action and Signaling Pathway

Panobinostat is a pan-deacetylase inhibitor that exerts anti-tumor effects through multiple pathways, as

shown below:
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The diagram illustrates that panobinostat's anti-tumor activity is multifaceted. By inhibiting histone
deacetylases (HDACS), it alters gene expression, which in some cancers like hepatoblastoma, leads to the
obstruction of the MY C oncoprotein [8]. Concurrently, its inhibition of the aggresome pathway, a key protein
disposal route, works synergistically with proteasome inhibitors (e.g., bortezomib) to cause lethal
endoplasmic reticulum stress in myeloma cells [3]. These combined actions ultimately trigger growth arrest

and apoptosis.
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Interpretation for Research & Development

e PFS vs. OS as an Endpoint: The data consistently shows that panobinostat-based regimens
provide a more robust PFS benefit than OS. This is common in oncology trials, as OS can be
confounded by subsequent therapies [1] [2]. For diseases like low-grade neuroendocrine tumors,
PFS may be a more clinically relevant primary endpoint than objective response rate [5].

e Overcoming Resistance: A key value of panobinostat is its ability to overcome resistance to
standard therapies. In myeloma, adding panobinostat can re-sensitize tumors to bortezomib and
lenalidomide, leading to responses in refractory patients [3].

e Biomarker-Driven Application: The preclinical finding that high expression of the MYC target
gene NPML1 is associated with response to panobinostat in hepatoblastoma [8] highlights the
potential for developing predictive biomarkers to tailor therapy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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